Cas no 91776-42-0 (N-acetyl-S-[(1-hydroxy-3-methoxy-7-methyl-5,8-dioxo-5,8-dihydronaphthalen-2-yl)methyl]-L-cysteine)

• Product Name: N-acetyl-S-[(1-hydroxy-3-methoxy-7-methyl-5,8-dioxo-5,8-dihydronaphthalen-2-yl)methyl]-L-cysteine
• CAS No: 91776-42-0
• MF: C₁₈H₁₉NO₇S
• MW: 393.410964250565
• CID: 1970053
• PubChem ID: 56293
• Update Time: 2025-04-21

N-acetyl-S-[(1-hydroxy-3-methoxy-7-methyl-5,8-dioxo-5,8-dihydronaphthalen-2-yl)methyl]-L-cysteine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-S-[(5,8-dihydro-1-hydroxy-3-methoxy-7-methyl-5,8-dioxonaphthalen-2-yl)methyl]-L-cysteine
• N-acetyl-S-[(1-hydroxy-3-methoxy-7-methyl-5,8-dioxo-5,8-dihydronaphthalen-2-yl)methyl]-L-cysteine
• (2R)-2-acetamido-3-[(1-hydroxy-3-methoxy-7-methyl-5,8-dioxonaphthalen-2-yl)methylsulfanyl]propanoic acid
• (2R)-2-acetamido-3-[(1-hydroxy-3-methoxy-7-methyl-5,8-dioxonaphthalen-2-yl)methylsulanyl]propanoic acid
• DTXSID80238687
• CHEBI:221950
• 91776-42-0
• Fibrostatin A
• L-Cysteine, N-acetyl-S-((5,8-dihydro-1-hydroxy-3-methoxy-7-methyl-5,8-dioxo-2-naphthalenyl)methyl)-

• Inchi： 1S/C18H19NO7S/c1-8-4-13(21)10-5-14(26-3)11(17(23)15(10)16(8)22)6-27-7-12(18(24)25)19-9(2)20/h4-5,12,23H,6-7H2,1-3H3,(H,19,20)(H,24,25)/t12-/m0/s1
• InChI Key： FDDCAZRCTMQKHP-LBPRGKRZSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(C)=O)CC1C(=CC2C(C=C(C)C(C=2C=1O)=O)=O)OC

Computed Properties

• Exact Mass: 393.08822312g/mol
• Monoisotopic Mass: 393.08822312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-L-alpha-amino acids